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Compound of Interest

Compound Name: F-spondin

Cat. No.: B1176987

Welcome to the technical support center for F-spondin research. This guide provides detailed
answers to frequently asked questions and troubleshooting advice to help you select the
appropriate F-spondin (SPON1) isoform for your experiments.

Frequently Asked Questions (FAQS)
Q1: What is the domain structure of full-length F-
spondin and what are its known processed forms?

F-spondin is a secreted extracellular matrix (ECM) glycoprotein with a multi-domain structure.
[1] The full-length protein consists of an N-terminal Reelin-like domain, a central F-spondin
(FS) specific domain, and six C-terminal Thrombospondin Type 1 Repeats (TSRs).[1][2] F-
spondin undergoes significant in vivo proteolytic processing, which is crucial for its function.[3]
This cleavage can generate several distinct fragments, including a large diffusible form lacking
the last two TSR domains (TSR5-6) and smaller N-terminal and C-terminal fragments.[3][4]
This processing allows a single molecule to generate combinatorial guidance cues with
potentially different biological activities.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: F-Spondin Isoform
Selection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176987#selecting-the-right-f-spondin-isoform-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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